Cas no 741286-80-6 (Ethyl 4-(2-fluorophenyl)-2,4-dioxobutanoate)

• Product Name: Ethyl 4-(2-fluorophenyl)-2,4-dioxobutanoate
• CAS No: 741286-80-6
• MF: C₁₂H₁₁FO₄
• MW: 238.211747407913
• MDL: MFCD09028398
• CID: 1769637
• PubChem ID: 16767342
• Update Time: 2024-10-27

Ethyl 4-(2-fluorophenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-fluorophenyl)-2,4-dioxobutanoate
• 4-(2-fluorophenyl)-2,4-dioxobutanoic acid ethyl ester
• BENZENEBUTANOIC ACID, 2-FLUORO-.ALPHA.,.GAMMA.-DIOXO-, ETHYL ESTER
• Ethyl 2-fluoro-a,g-dioxo-benzenebutanoate
• C12H11FO4
• SBB014965
• KM1592
• STK693409
• PC410258
• SY225425
• ST4143503
• V7563
• Benzenebutanoic acid, 2-fluoro-.alpha.,.gaMMa.-dioxo-, ethyl est
• DA-34020
• ethyl4-(2-fluorophenyl)-2,4-dioxobutanoate
• 741286-80-6
• AKOS000210448
• ethyl 4-(2-fluorophenyl)-2,4-dioxo-butanoate
• SCHEMBL1739431
• MFCD09028398
• AS-30298
• Ethyl 4-(2-fluorophenyl)-2,4-dioxobutanoate

• MDL： MFCD09028398
• Inchi： 1S/C12H11FO4/c1-2-17-12(16)11(15)7-10(14)8-5-3-4-6-9(8)13/h3-6H,2,7H2,1H3
• InChI Key： GQXSEGQBHXMHFU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CC(C(=O)OCC)=O)=O

Computed Properties

• Exact Mass: 238.06400
• Monoisotopic Mass: 238.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4
• XLogP3: 2

Experimental Properties

• PSA: 60.44000
• LogP: 1.53070